2-(2,4-dichlorophenoxy)-N-(3-(3-methylisoxazol-5-yl)propyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[3-(3-methyl-1,2-oxazol-5-yl)propyl]acetamide
• InChI: InChI=1S/C15H16Cl2N2O3/c1-10-7-12(22-19-10)3-2-6-18-15(20)9-21-14-5-4-11(16)8-13(14)17/h4-5,7-8H,2-3,6,9H2,1H3,(H,18,20)
• InChI Key: RGDQSNOFRIVDOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CCCNC(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H16Cl2N2O3
• Molecular Weight: 343.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(3-(3-methylisoxazol-5-yl)propyl)acetamide, commonly known as DCPA, is a herbicide that is widely used in agriculture. It is an effective weed control agent that is used to prevent the growth of weeds in crops such as soybeans, corn, and wheat. DCPA is a member of the acetamide family of herbicides, which are known for their selective weed control properties.

Scientific Research Applications

Heterocyclic Compounds' Role in Drug Development

Heterocyclic compounds, such as those containing isoxazole and acetamide groups, are pivotal in medicinal chemistry due to their pharmacological properties. A study by Khodot and Rakitin (2022) on benzoxazoles, a related heterocycle, highlights the importance of such structures in developing pharmacologically active molecules. The research emphasizes the synthesis of novel benzoxazole derivatives, showcasing their potential as precursors for drugs targeting various diseases (Khodot & Rakitin, 2022).

Antimicrobial and Antifungal Applications

Compounds with chlorophenyl and acetamide functionalities have been explored for their antimicrobial and antifungal activities. Mistry, Desai, and Intwala (2009) synthesized novel thiazolidinone and acetidinone derivatives, demonstrating significant activity against various microorganisms. This research indicates the potential of structurally similar compounds in addressing bacterial and fungal infections (Mistry, Desai, & Intwala, 2009).

Anti-inflammatory Properties

The exploration of oxadiazole derivatives, as reported by Basra et al. (2019), illustrates the anti-inflammatory and anti-thrombotic potential of such molecules. This study underscores the versatility of heterocyclic compounds in developing new pharmaceuticals with anti-inflammatory efficacy (Basra et al., 2019).

Photovoltaic and Electronic Applications

Beyond biomedical applications, heterocyclic compounds are also significant in materials science. Y. Mary et al. (2020) conducted research on benzothiazolinone acetamide analogs, analyzing their potential in photovoltaic efficiency and as photosensitizers in dye-sensitized solar cells. This study highlights the broader applicability of such chemical structures in energy conversion technologies (Mary et al., 2020).